4-(2-Chloro-3-thienyl)-benzoic acid

• Molecular Formula: C11H7ClO2S
• Molecular Weight: 238.69 g/mol
• IUPAC Name: 4-(2-chlorothiophen-3-yl)benzoic acid
• InChI: InChI=1S/C11H7ClO2S/c12-10-9(5-6-15-10)7-1-3-8(4-2-7)11(13)14/h1-6H,(H,13,14)
• InChI Key: RYXAMPXWHMVMCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(SC=C2)Cl)C(=O)O

Description

4-(2-Chloro-3-thienyl)-benzoic acid is a useful research compound. Its molecular formula is C11H7ClO2S and its molecular weight is 238.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Solid Pd(PPh3)4 (11.0 mg, 0.01 mmol) was treated with a room temperature solution of 2-bromo-5-chlorothiophene (143 mg, 0.72 mmol) in DME (4 mL), stirred for 5 minutes, treated with a solution of 4-(dihydroxyboryl)benzoic acid (100 mg, 0.60 mmol) in DME (2 mL), and stirred for 5 minutes. The mixture was treated with 2M Na2CO3 (1.5 mL, 3.0 mmol), heated to 75° C., stirred for 18 hours, cooled to room temperature, filtered, triturated with water (3 mL), and concentrated. The concentrate was treated with boiling water (4 mL), filtered through celite, cooled to room temperature, adjusted to pH<7 with HCl, and filtered to provide the desired product. MS (APCI(+)) m/e 239 (M+H)+.